Cas no 58137-53-4 (5H-Oxazolo[3,2-c]pyrimidine-5,7(6H)-dione,6,8-diethyl-2,3-dihydro-2-(hydroxymethyl)-)
58137-53-4 structure
Product Name:5H-Oxazolo[3,2-c]pyrimidine-5,7(6H)-dione,6,8-diethyl-2,3-dihydro-2-(hydroxymethyl)-
CAS No:58137-53-4
MF:C11H16N2O4
MW:240.255743026733
CID:377621
PubChem ID:194054
Update Time:2025-04-19
5H-Oxazolo[3,2-c]pyrimidine-5,7(6H)-dione,6,8-diethyl-2,3-dihydro-2-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Oxazolo[3,2-c]pyrimidine-5,7(6H)-dione,6,8-diethyl-2,3-dihydro-2-(hydroxymethyl)-
- 5H-Oxazolo(3,2-c)pyrimidine-5,7(6H)-dione, 6,8-diethyl-2,3-dihydro-2-(hydroxymethyl)-
- 6,8-diethyl-2-(hydroxymethyl)-2,3-dihydro-[1,3]oxazolo[3,2-c]pyrimidine-5,7-dione
- 6,8-diethyl-2-hydroxymethyltetrahydrooxazolo(3,2-c)pyrimidine-5,7-(4H,6H)-dione
- 58137-53-4
- DTXSID80973708
- Dhtopd
- 6,8-diethyl-2-(hydroxymethyl)-2,3-dihydro-5H-[1,3]oxazolo[3,2-c]pyrimidine-5,7(6H)-dione
-
- Inchi: 1S/C11H16N2O4/c1-3-8-9(15)12(4-2)11(16)13-5-7(6-14)17-10(8)13/h7,14H,3-6H2,1-2H3
- InChI Key: PNUCWCIWAWYCDY-UHFFFAOYSA-N
- SMILES: O1C2=C(CC)C(N(CC)C(N2CC1CO)=O)=O
Computed Properties
- Exact Mass: 240.11108
- Monoisotopic Mass: 240.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 370.3°Cat760mmHg
- Flash Point: 177.8°C
- Refractive Index: 1.586
- PSA: 70.08
5H-Oxazolo[3,2-c]pyrimidine-5,7(6H)-dione,6,8-diethyl-2,3-dihydro-2-(hydroxymethyl)- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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